N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C18H18N2O4/c1-22-15-10-13(11-16(23-2)17(15)24-3)18(21)20-14-6-4-12(5-7-14)8-9-19/h4-7,10-11H,8H2,1-3H3,(H,20,21)
• InChI Key: VQMDOFYBKQXHRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-[4-(cyanomethyl)phenyl]-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.12665706 g/mol and the complexity rating of the compound is 439. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medical Imaging and Cancer Research

Phase II Clinical Trials for Melanoma Imaging : A study conducted by Michelot et al. (1993) evaluated the efficacy of iodine-123-N-(2-diethylaminoethyl 4-iodobenzamide) (123I-BZA) as an imaging agent in detecting primary melanomas and metastases. This trial demonstrated the agent's safety and usefulness in detecting malignant melanoma, potentially offering a new avenue for the early detection and monitoring of this cancer type (Michelot et al., 1993).

Assessment of Cellular Proliferation in Tumors : Dehdashti et al. (2013) explored the use of 18F-ISO-1, a cellular proliferative marker, for imaging tumor proliferation via PET in patients with malignant neoplasms. The study indicated a significant correlation between tumor uptake of 18F-ISO-1 and the Ki-67 marker, suggesting its potential for evaluating solid tumor proliferative status (Dehdashti et al., 2013).

Environmental Health and Exposure Analysis

Human Exposure to Environmental Chemicals : Frederiksen et al. (2014) reported on the excretion patterns of several non-persistent industrial chemicals, including phthalates and bisphenol A, in Danish cohorts. This study highlights the widespread human exposure to these chemicals, underlying the importance of understanding the environmental and health impacts of synthetic compounds (Frederiksen et al., 2014).